N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-phenylethanesulfonamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-phenylethanesulfonamide
• InChI: InChI=1S/C21H24N2O3S/c24-21(17-8-9-17)23-13-4-7-18-15-19(10-11-20(18)23)22-27(25,26)14-12-16-5-2-1-3-6-16/h1-3,5-6,10-11,15,17,22H,4,7-9,12-14H2
• InChI Key: AZYQOSYKNTZOBT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NS(=O)(=O)CCC3=CC=CC=C3)N(C1)C(=O)C4CC4
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol

Description

N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-phenylethanesulfonamide is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.49. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactions

A notable application involves the synthesis of constrained amino acid derivatives and heterocyclic systems, demonstrating the compound's utility in creating structurally complex and biologically relevant molecules. For example, the synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives through cyclopropanation processes highlights its role in developing new chemical entities with potential biological activities (Szakonyi et al., 2002). Additionally, the creation of half-sandwich ruthenium complexes containing aromatic sulfonamides for catalysis in transfer hydrogenation processes demonstrates the compound's versatility in synthetic chemistry (Dayan et al., 2013).

Catalysis

The compound's role extends to catalysis, particularly in the hydrogenation of acetophenone derivatives, showcasing its potential in facilitating chemical transformations important for industrial processes and pharmaceutical synthesis. The efficiency of these catalysts in transfer hydrogenation exemplifies the compound's applicability in developing more sustainable and efficient chemical processes (Dayan et al., 2013).

Material Science and Molecular Characterization

In material science, the compound contributes to the development of new materials with specific electronic and structural properties. The synthesis and characterization of organic salts and their interaction studies with DNA and hydrogen peroxide reveal the compound's potential in creating materials with unique physicochemical properties and biological interactions (Faizi et al., 2018).